Cas no 95877-09-1 (2-Propenethioamide, 2-cyano-3-(4-hydroxy-3-methoxyphenyl)-)

• Product name: 2-Propenethioamide, 2-cyano-3-(4-hydroxy-3-methoxyphenyl)-
• CAS No: 95877-09-1
• MF: C₁₁H₁₀N₂O₂S
• MW: 234.274301052094
• CID: 1985982
• PubChem ID: 885262

2-Propenethioamide, 2-cyano-3-(4-hydroxy-3-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Propenethioamide, 2-cyano-3-(4-hydroxy-3-methoxyphenyl)-
• 3-amino-2-[(3-methoxy-4-oxocyclohexa-2,5-dien-1-ylidene)methyl]-3-sulfanylprop-2-enenitrile
• DTXSID40425410
• 95877-09-1
• Oprea1_310100

• Inchi： InChI=1S/C11H10N2O2S/c1-15-10-5-7(2-3-9(10)14)4-8(6-12)11(13)16/h2-5,14H,1H3,(H2,13,16)
• InChI Key： QUNKDXWFLCLTPE-UHFFFAOYSA-N
• SMILES： COC1=C(C=CC(=C1)C=C(C#N)C(=S)N)O

Computed Properties

• Exact Mass: 234.04629874g/mol
• Monoisotopic Mass: 234.04629874g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 111Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones